4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside
4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside
Brand Name:
Vulcanchem
CAS No.:
124167-46-0
VCID:
VC0015656
InChI:
InChI=1S/C24H27NO11/c1-11-8-20(30)35-18-9-16(6-7-17(11)18)34-24-21(25-12(2)26)23(33-15(5)29)22(32-14(4)28)19(36-24)10-31-13(3)27/h6-9,19,21-24H,10H2,1-5H3,(H,25,26)/t19-,21-,22+,23-,24-/m1/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
Molecular Formula:
C24H27NO11
Molecular Weight:
505.5 g/mol
4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside
CAS No.: 124167-46-0
Reference Standards
VCID: VC0015656
Molecular Formula: C24H27NO11
Molecular Weight: 505.5 g/mol
| CAS No. | 124167-46-0 |
|---|---|
| Product Name | 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-Galactopyranoside |
| Molecular Formula | C24H27NO11 |
| Molecular Weight | 505.5 g/mol |
| IUPAC Name | [(2R,3R,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C24H27NO11/c1-11-8-20(30)35-18-9-16(6-7-17(11)18)34-24-21(25-12(2)26)23(33-15(5)29)22(32-14(4)28)19(36-24)10-31-13(3)27/h6-9,19,21-24H,10H2,1-5H3,(H,25,26)/t19-,21-,22+,23-,24-/m1/s1 |
| Standard InChIKey | UXRGMYFQEBYUQU-PFKOEMKTSA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
| Synonyms | 4-Methyl-7-[[3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxy-β-D-galactopyranosyl]oxy]-2H-1-benzopyran-2-one; |
| PubChem Compound | 14443555 |
| Last Modified | Nov 11 2021 |
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